Cas no 22536-65-8 (2-Chloro-5-methoxypyrimidine)

• Product Name: 2-Chloro-5-methoxypyrimidine
• CAS No: 22536-65-8
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD08702770
• CID: 52097
• PubChem ID: 589058
• Update Time: 2025-08-05

2-Chloro-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxypyrimidine
• 2-Chloro-5-hydroxypyrimidine
• 2-Chlor-5-methoxy-pyrimidin
• 2-chlor-5-methoxy-pyrimidine
• 2-chloro-5-methoxy-pyrimidine
• 5-methoxy-2-chloropyrimidine
• 5-Methoxy-2-chlor-pyrimidin
• Pyrimidine,2-chloro-5-methoxy
• Pyrimidine, 2-chloro-5-methoxy-
• PubChem13187
• KSC494K1T
• 2-chloranyl-5-methoxy-pyrimidine
• BCP22872
• EBD42735
• BBL104139
• STL557954
• BCP9000104
• PB32662
• CM14296
• SY009118
• A

• MDL： MFCD08702770
• Inchi： 1S/C5H5ClN2O/c1-9-4-2-7-5(6)8-3-4/h2-3H,1H3
• InChI Key： RSUBGBZOMBTDTI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)OC

Computed Properties

• Exact Mass: 144.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Topological Polar Surface Area: 35

Experimental Properties

• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 268.8°C at 760 mmHg
• Flash Point: 116.3℃
• PSA: 35.01000
• LogP: 1.13860

2-Chloro-5-methoxypyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Safety Term：S26;S39
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-5-methoxypyrimidine

Introduction to 2-Chloro-5-methoxypyrimidine (CAS No. 22536-65-8)

2-Chloro-5-methoxypyrimidine, with the chemical formula C₅H₄ClN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This heterocyclic compound belongs to the pyrimidine class, characterized by a six-membered ring containing two nitrogen atoms. Its molecular structure incorporates both chloro and methoxy substituents, which make it a versatile building block for further chemical modifications. The compound's unique reactivity stems from the presence of these functional groups, enabling diverse synthetic pathways that are crucial for developing novel bioactive molecules.

The importance of 2-Chloro-5-methoxypyrimidine in modern chemistry cannot be overstated. It serves as a key precursor in the synthesis of various pharmacologically relevant compounds, including antiviral, anticancer, and antimicrobial agents. The chloro group on the pyrimidine ring allows for nucleophilic substitution reactions, while the methoxy group can participate in etherification or oxidation processes. These attributes have made it a favorite among medicinal chemists seeking to construct complex molecular frameworks.

In recent years, advancements in synthetic methodologies have further highlighted the utility of 2-Chloro-5-methoxypyrimidine. Researchers have leveraged its reactivity to develop more efficient and scalable synthetic routes, reducing costs and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups onto the pyrimidine core, expanding its structural diversity. These innovations underscore the compound's role as a cornerstone in drug discovery pipelines.

One particularly noteworthy application of 2-Chloro-5-methoxypyrimidine is in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. By serving as a scaffold for designing molecules that selectively bind to target kinases, this compound has enabled the creation of potent therapeutic agents with improved pharmacokinetic profiles. Recent studies have demonstrated its use in generating second-generation inhibitors that exhibit higher affinity and better selectivity compared to their predecessors.

The agrochemical industry has also benefited from the versatility of 2-Chloro-5-methoxypyrimidine. Its derivatives have been incorporated into novel herbicides and fungicides that offer enhanced efficacy against resistant plant pathogens. The ability to modify its core structure allows chemists to fine-tune the biological activity of these compounds, ensuring they meet stringent agricultural standards while minimizing environmental impact.

From a mechanistic standpoint, understanding the reactivity of 2-Chloro-5-methoxypyrimidine is essential for optimizing its applications. Computational studies have provided valuable insights into how different substituents influence its electronic properties and reaction pathways. These findings have guided experimental efforts, leading to more predictable and reproducible outcomes in synthetic chemistry. Such progress underscores the importance of interdisciplinary collaboration between experimentalists and theoreticians.

The future prospects of 2-Chloro-5-methoxypyrimidine are promising, with ongoing research exploring new synthetic strategies and applications. Innovations in flow chemistry and green chemistry principles are expected to further enhance its utility by reducing waste and improving sustainability. As the demand for tailored bioactive molecules grows, this compound will remain a vital tool in the chemist's arsenal.

In conclusion, 2-Chloro-5-methoxypyrimidine (CAS No. 22536-65-8) is a multifaceted intermediate with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations, making it indispensable for developing next-generation therapeutics and crop protection agents. With continued advancements in synthetic methodologies and mechanistic understanding, its role is poised to expand even further into uncharted territories of molecular innovation.